Cas no 547-31-9 (sodium [(4-aminophenyl)sulfonyl](pyrazin-2-yl)azanide)

• Product Name: sodium [(4-aminophenyl)sulfonyl](pyrazin-2-yl)azanide
• CAS No: 547-31-9
• MF: C₁₀H₉N₄NaO₂S
• MW: 272.258830785751
• CID: 1593446
• PubChem ID: 23673834
• Update Time: 2025-04-21

sodium [(4-aminophenyl)sulfonyl](pyrazin-2-yl)azanide Chemical and Physical Properties

Names and Identifiers

• sodium [(4-aminophenyl)sulfonyl](pyrazin-2-yl)azanide
• 4-[Sodio(pyrazin-2-yl)amino]benzenesulfonic acid
• sodium,(4-aminophenyl)sulfonyl-pyrazin-2-ylazanide
• BENZENESULFONAMIDE, 4-AMINO-N-2-PYRAZINYL-, SODIUM SALT (1:1)
• SODIUM SULFAPYRAZINE
• Q27254374
• SULFAPYRAZINE SODIUM
• SULFANILAMIDE, N1-(PYRAZINYL)-, MONOSODIUM SALT
• 547-31-9
• DTXSID60203151
• BENZENESULFONAMIDE, 4-AMINO-N-PYRAZINYL-, MONOSODIUM SALT
• UNII-2937C57J2U
• 2937C57J2U

• Inchi： 1S/C10H9N4O2S.Na/c11-8-1-3-9(4-2-8)17(15,16)14-10-7-12-5-6-13-10;/h1-7H,11H2;/q-1;+1
• InChI Key： QYORMAUFEHGYDJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)([N-]C1C=NC=CN=1)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 272.03457
• Monoisotopic Mass: 272.034391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.3

Experimental Properties

• Boiling Point: 485.5°C at 760 mmHg
• Flash Point: 247.4°C
• PSA: 100.04